1-[(2,6-dichlorophenyl)methyl]-N,N-dimethyl-4-pyridin-1-iumamine

• Molecular Formula: C14H15Cl2N2+
• Molecular Weight: 282.2g/mol
• IUPAC Name: 1-[(2,6-dichlorophenyl)methyl]-N,N-dimethylpyridin-1-ium-4-amine
• InChI: InChI=1S/C14H15Cl2N2/c1-17(2)11-6-8-18(9-7-11)10-12-13(15)4-3-5-14(12)16/h3-9H,10H2,1-2H3/q+1
• InChI Key: NWEBNKIPPPLMNS-UHFFFAOYSA-N
• SMILES: CN(C)C1=CC=[N+](C=C1)CC2=C(C=CC=C2Cl)Cl

Description

1-[(2,6-dichlorophenyl)methyl]-N,N-dimethyl-4-pyridin-1-iumamine is a dichlorobenzene.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound is used in the preparation of polyhalogenoaromatic compounds, particularly in Grignard reactions with pentachloropyridine 1-oxide, which result in various pyridine derivatives (Binns & Suschitzky, 1971).

• It plays a role in the synthesis of heterocycle-based derivatives and their application in nonlinear optical/electro-optic materials, highlighting its potential in the development of electro-optic devices (Facchetti et al., 2003).

• The compound serves as a scaffold in organic synthesis, particularly in the creation of 1,4-dihydropyridine derivatives, which have applications in medicinal chemistry and organic synthesis (Borgarelli et al., 2022).

Materials Science Applications

• It is utilized in the synthesis of novel polyimides with high glass transition and thermal stability, contributing to the development of materials with excellent thermal and mechanical properties (Wang et al., 2008).

• The compound is involved in the design and preparation of fluorescent polyimides containing ortho-linked units and pyridine moieties, indicating its use in creating materials with specific optical properties (Huang et al., 2012).

• It is used in the synthesis of soluble fluorinated polyamides containing pyridine and sulfone moieties, highlighting its role in the development of high-performance polymers with specific electronic properties (Liu et al., 2013).

Biological and Pharmacological Research

• In the field of medicinal chemistry, it is involved in the synthesis of Schiff bases, which have potential anticonvulsant properties, demonstrating its role in the development of new therapeutic agents (Pandey & Srivastava, 2011).

• The compound has been used in the discovery of cannabinoid-1 receptor inverse agonists, which are relevant in the treatment of obesity, indicating its potential in the development of novel treatments for metabolic disorders (Yan et al., 2010).